Cas no 338964-73-1 (2-[(3-Chlorophenyl)sulfanyl]-5-[3-(trifluoromethyl)phenyl]nicotinonitrile)

• Product Name: 2-[(3-Chlorophenyl)sulfanyl]-5-[3-(trifluoromethyl)phenyl]nicotinonitrile
• CAS No: 338964-73-1
• MF: C₁₉H₁₀ClF₃N₂S
• MW: 390.809312343597
• CID: 5014473
• Update Time: 2025-06-11

2-[(3-Chlorophenyl)sulfanyl]-5-[3-(trifluoromethyl)phenyl]nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(3-chlorophenyl)sulfanyl]-5-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile
• Bionet1_001597
• HMS572L19
• 2-[(3-chlorophenyl)sulfanyl]-5-[3-(trifluoromethyl)phenyl]nicotinonitrile
• 2-[(3-Chlorophenyl)sulfanyl]-5-[3-(trifluoromethyl)phenyl]nicotinonitrile

• Inchi： 1S/C19H10ClF3N2S/c20-16-5-2-6-17(9-16)26-18-13(10-24)7-14(11-25-18)12-3-1-4-15(8-12)19(21,22)23/h1-9,11H
• InChI Key： HNNAMOVPWFQJEO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)SC1=C(C#N)C=C(C=N1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 521
• XLogP3: 6.1
• Topological Polar Surface Area: 62

Additional information on 2-[(3-Chlorophenyl)sulfanyl]-5-[3-(trifluoromethyl)phenyl]nicotinonitrile

Research Brief on 2-[(3-Chlorophenyl)sulfanyl]-5-[3-(trifluoromethyl)phenyl]nicotinonitrile (CAS: 338964-73-1)

2-[(3-Chlorophenyl)sulfanyl]-5-[3-(trifluoromethyl)phenyl]nicotinonitrile (CAS: 338964-73-1) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethylphenyl and chlorophenylsulfanyl substituents, has shown promising potential in targeting specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic applications, particularly in oncology and inflammatory diseases.

The synthesis of 2-[(3-Chlorophenyl)sulfanyl]-5-[3-(trifluoromethyl)phenyl]nicotinonitrile involves a multi-step process, including the formation of the nicotinonitrile core followed by the introduction of the sulfanyl and trifluoromethylphenyl groups. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. The compound's structural features suggest potential interactions with kinases and other enzymatic targets, which has spurred interest in its mechanism of action.

Pharmacological studies have demonstrated that 2-[(3-Chlorophenyl)sulfanyl]-5-[3-(trifluoromethyl)phenyl]nicotinonitrile exhibits potent inhibitory activity against certain protein kinases involved in cell proliferation and inflammation. In vitro assays using cancer cell lines have shown that the compound can induce apoptosis and inhibit cell migration, suggesting its potential as an anti-cancer agent. Additionally, preliminary in vivo studies in animal models have indicated favorable pharmacokinetic properties, including good oral bioavailability and moderate half-life.

Recent research has also explored the compound's potential in treating inflammatory diseases. Studies have shown that it can modulate key inflammatory pathways, such as the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines. These findings highlight the dual therapeutic potential of 2-[(3-Chlorophenyl)sulfanyl]-5-[3-(trifluoromethyl)phenyl]nicotinonitrile in both oncology and immunology.

Despite these promising results, challenges remain in the development of this compound. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. However, the growing body of research on 2-[(3-Chlorophenyl)sulfanyl]-5-[3-(trifluoromethyl)phenyl]nicotinonitrile underscores its potential as a valuable tool in drug discovery and development. Continued investigation into its mechanism of action and therapeutic applications will be crucial for advancing this compound toward clinical trials.

In conclusion, 2-[(3-Chlorophenyl)sulfanyl]-5-[3-(trifluoromethyl)phenyl]nicotinonitrile represents a promising candidate for further development in the fields of oncology and inflammation. Its unique chemical structure and demonstrated biological activity make it a compound of significant interest to researchers and pharmaceutical developers. Future studies should focus on optimizing its pharmacological profile and exploring its potential in combination therapies.